5-bromo-N-(oxan-4-yl)pyridine-3-carboxamide

Specification

• Molecular Formula: C11H13BrN2O2
• Molecular Weight: 285.14 g/mol
• IUPAC Name: 5-bromo-N-(oxan-4-yl)pyridine-3-carboxamide
• Standard InChI: InChI=1S/C11H13BrN2O2/c12-9-5-8(6-13-7-9)11(15)14-10-1-3-16-4-2-10/h5-7,10H,1-4H2,(H,14,15)
• Standard InChI Key: LJIUDNXFWIPULZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1NC(=O)C2=CC(=CN=C2)Br

Introduction

5-Bromo-N-(oxan-4-yl)pyridine-3-carboxamide is a synthetic organic compound with a molecular formula of C11H13BrN2O and a molecular weight of 285.14 g/mol. This compound features a pyridine ring, a bromine atom, and an oxan-4-yl moiety, which are common structural elements in pharmaceutical and medicinal chemistry. The presence of these functional groups suggests potential biological activity, making it an interesting candidate for further research.

Synthesis and Preparation

The synthesis of 5-bromo-N-(oxan-4-yl)pyridine-3-carboxamide typically involves the reaction of a brominated pyridine derivative with an oxan-4-yl amine under appropriate conditions. This process may require protective group strategies to prevent unwanted side reactions during the formation of the amide bond. Techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) are essential for monitoring reaction completion and ensuring product purity.

Research Findings and Future Directions

Research on compounds with similar structures indicates potential applications in medicinal chemistry, particularly in the development of therapeutic agents. For instance, pyridine derivatives have been explored for their anti-cancer properties and ability to modulate metabolic pathways. Further studies on 5-bromo-N-(oxan-4-yl)pyridine-3-carboxamide could involve in vitro and in silico analyses to evaluate its biological activity and potential therapeutic applications.